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Compound of Interest

Compound Name: Paniculidine B

Cat. No.: B044587 Get Quote

Paniculidine B: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Paniculidine B is a naturally occurring indole alkaloid that has been isolated from plants of the

Murraya genus, notably Murraya paniculata. As a member of the diverse family of indole

alkaloids, Paniculidine B presents a scaffold of interest for medicinal chemistry and drug

discovery due to the wide range of biological activities exhibited by related compounds. This

technical guide provides a detailed overview of the known physical and chemical

characteristics of Paniculidine B, compiled from available scientific literature and chemical

databases.

Physical and Chemical Properties
The fundamental physical and chemical properties of Paniculidine B are summarized in the

table below. These properties are essential for its handling, formulation, and analysis in a

research and development setting.
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Property Value Source(s)

CAS Number 97399-94-5 [1][2][3][4]

Molecular Formula C₁₄H₁₉NO₂ [1][2]

Molecular Weight 233.31 g/mol [1][2]

Appearance Oil [3]

Chemical Name
(2R)-4-(1-methoxyindol-3-yl)-2-

methylbutan-1-ol
[3][5]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[3][6]

Predicted Boiling Point
384.8 ± 44.0 °C (at 760

mmHg)
[6]

Predicted Density 1.09 ± 0.1 g/cm³ [6]

SMILES
CC(CCC1=CN(C2=CC=CC=C

21)OC)CO
[1][3]

InChIKey
FGYVMFMFZWJGDY-

LLVKDONJSA-N
[3][5]

Spectroscopic Data
Detailed spectroscopic data is crucial for the unequivocal identification and characterization of

Paniculidine B. While specific spectral data from primary literature is not readily available in

the public domain, the following represents the type of data that would be expected.

Note: The detailed experimental spectra (¹H NMR, ¹³C NMR, Mass Spectrometry, and IR) are

typically reported in the supporting information of scientific publications detailing the synthesis

or isolation of the compound. Researchers are advised to consult these primary sources for the

complete datasets.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR: The proton NMR spectrum would provide information on the chemical environment

of all hydrogen atoms in the molecule, including characteristic signals for the indole ring

protons, the methoxy group, and the aliphatic chain.

¹³C NMR: The carbon-13 NMR spectrum would show distinct signals for each of the 14

carbon atoms, aiding in the confirmation of the carbon skeleton.

Mass Spectrometry (MS)
High-Resolution Mass Spectrometry (HRMS): Would confirm the elemental composition and

exact mass of the molecule.

Tandem Mass Spectrometry (MS/MS): Would provide information on the fragmentation

pattern, which is useful for structural elucidation.

Infrared (IR) Spectroscopy
The IR spectrum would display characteristic absorption bands corresponding to the functional

groups present in Paniculidine B, such as the O-H stretch of the alcohol, C-H stretches of the

aromatic and aliphatic portions, C=C stretching of the indole ring, and C-O stretching of the

methoxy and alcohol groups.

Experimental Protocols
Detailed experimental protocols for the synthesis and isolation of Paniculidine B are described

in the scientific literature. Below are summaries of the methodologies.

Total Synthesis of (+/-)-Paniculidine B
A total synthesis of racemic Paniculidine B has been reported by Selvakumar and Rajulu in

2004. The synthesis involves a multi-step sequence starting from commercially available

materials. The full experimental details, including reaction conditions, purification methods, and

characterization of intermediates, are provided in the original publication.

Isolation from Natural Sources
Paniculidine B has been isolated from the roots and other parts of Murraya paniculata. A

general workflow for the isolation of indole alkaloids from plant material is depicted in the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b044587?utm_src=pdf-body
https://www.benchchem.com/product/b044587?utm_src=pdf-body
https://www.benchchem.com/product/b044587?utm_src=pdf-body
https://www.benchchem.com/product/b044587?utm_src=pdf-body
https://www.benchchem.com/product/b044587?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


diagram below. The specific details of the extraction solvent, chromatographic separation

techniques (e.g., column chromatography, HPLC), and final purification would be found in the

experimental sections of relevant phytochemistry publications.
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General Workflow for Isolation of Paniculidine B

Plant Material (e.g., Murraya paniculata roots)

Solvent Extraction
(e.g., Methanol, Ethanol)

Filtration and Concentration

Crude Extract

Solvent Partitioning
(e.g., with Dichloromethane, Ethyl Acetate)

Column Chromatography
(Silica Gel or other stationary phases)

Preparative HPLC

Pure Paniculidine B

Structural Elucidation
(NMR, MS, IR)

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and characterization of Paniculidine B.
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Biological Activity and Signaling Pathways
To date, there is limited publicly available information on the specific biological activities and

mechanisms of action of Paniculidine B. Indole alkaloids as a class are known to interact with

a wide range of biological targets, and further research is needed to elucidate the

pharmacological profile of this particular compound.

The diagram below illustrates a general approach that could be employed to investigate the

mechanism of action and identify potential signaling pathways affected by Paniculidine B.

Investigating the Mechanism of Action of Paniculidine B

Paniculidine B

Phenotypic Screening
(e.g., Cell Viability, Morphology)

Target Identification
(e.g., Affinity Chromatography, Proteomics)

Pathway Analysis
(e.g., Western Blot, Kinase Assays)

In Vivo Validation
(Animal Models)

Elucidation of Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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